Cas no 145383-93-3 (Triisopropyl-prop-2-ynyloxy-silane)

• Product Name: Triisopropyl-prop-2-ynyloxy-silane
• CAS No: 145383-93-3
• MF: C₁₂H₂₄OSi
• MW: 212.403864860535
• CID: 1315626
• PubChem ID: 10932773
• Update Time: 2025-04-20

Triisopropyl-prop-2-ynyloxy-silane Chemical and Physical Properties

Names and Identifiers

• Silane, tris(1-methylethyl)(2-propynyloxy)-
• Triisopropyl-prop-2-ynyloxy-silane
• SY333312
• E72572
• tri(propan-2-yl)-prop-2-ynoxysilane
• 145383-93-3
• MFCD28401549
• triisopropyl(prop-2-yn-1-yloxy)silane
• Triisopropyl(2-propyn-1-yloxy)silane
• C12H24OSi
• SCHEMBL3225996
• GDMMKNMZUUYBMK-UHFFFAOYSA-N

• Inchi： 1S/C12H24OSi/c1-8-9-13-14(10(2)3,11(4)5)12(6)7/h1,10-12H,9H2,2-7H3
• InChI Key： GDMMKNMZUUYBMK-UHFFFAOYSA-N
• SMILES： [Si](C(C)C)(C(C)C)(C(C)C)OCC#C

Computed Properties

• Exact Mass: 212.15972
• Monoisotopic Mass: 212.159641919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Boiling Point: 217.3±13.0 °C at 760 mmHg
• Flash Point: 78.6±10.0 °C
• PSA: 9.23
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

Triisopropyl-prop-2-ynyloxy-silane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes